Cas no 885525-05-3 (5-methoxy-1-(1-methylethyl)-1H-Indole)

5-methoxy-1-(1-methylethyl)-1H-Indole structure
885525-05-3 structure
Product name:5-methoxy-1-(1-methylethyl)-1H-Indole
CAS No:885525-05-3
MF:C12H15NO
MW:189.2536
CID:1120466
PubChem ID:60134930

5-methoxy-1-(1-methylethyl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 5-methoxy-1-(1-methylethyl)-1H-Indole
    • 5-Methoxy-1-isopropyl-1H-indole
    • SCHEMBL597518
    • 885525-05-3
    • 5-methoxy-1-(propan-2-yl)-1H-indole
    • HS-7758
    • Inchi: InChI=1S/C12H15NO/c1-9(2)13-7-6-10-8-11(14-3)4-5-12(10)13/h4-9H,1-3H3
    • InChI Key: MNCDAITVFYBDGG-UHFFFAOYSA-N
    • SMILES: CC(C)N1C=CC2=C1C=CC(=C2)OC

Computed Properties

  • Exact Mass: 189.115364102g/mol
  • Monoisotopic Mass: 189.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 14.2Ų

5-methoxy-1-(1-methylethyl)-1H-Indole Related Literature

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